N-(adamantan-1-yl)-2-[(4-methoxy-1,3-benzothiazol-2-yl)(methyl)amino]acetamide

• IUPAC Name: N-(1-adamantyl)-2-[(4-methoxy-1,3-benzothiazol-2-yl)-methylamino]acetamide
• InChI: InChI=1S/C21H27N3O2S/c1-24(20-22-19-16(26-2)4-3-5-17(19)27-20)12-18(25)23-21-9-13-6-14(10-21)8-15(7-13)11-21/h3-5,13-15H,6-12H2,1-2H3,(H,23,25)
• InChI Key: HBEIWVCPPQRGPL-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)NC12CC3CC(C1)CC(C3)C2)C4=NC5=C(C=CC=C5S4)OC
• Molecular Formula: C21H27N3O2S
• Molecular Weight: 385.5 g/mol

Description

N-(adamantan-1-yl)-2-[(4-methoxy-1,3-benzothiazol-2-yl)(methyl)amino]acetamide, also known as Memantine, is a medication used to treat Alzheimer's disease. This compound is an NMDA receptor antagonist that works by regulating the activity of glutamate, a neurotransmitter that is involved in learning and memory.

Scientific Research Applications

Crystal Structure Analysis

The crystal structure of a compound similar to the specified chemical, featuring an adamantyl and benzothiazol moiety, reveals its capability to form dimers via hydrogen bonds. These structures further link into ribbons, demonstrating the compound's potential in material science and crystal engineering for developing new materials with specific properties (Bunev et al., 2013).

Antitumor Activity

Several studies focus on the antitumor properties of benzothiazole derivatives. These compounds, including ones bearing different heterocyclic rings, have been synthesized and evaluated for their antitumor activities. For instance, specific derivatives have shown considerable anticancer activity against various cancer cell lines, highlighting the therapeutic potential of benzothiazole derivatives in oncology (Yurttaş et al., 2015).

Antimicrobial and Anti-Proliferative Activities

Adamantyl-thiosemicarbazides and related derivatives exhibit marked antibacterial activities against several bacterial strains, including Gram-positive and Gram-negative bacteria, as well as antifungal activities against Candida albicans. These compounds also demonstrate significant anti-proliferative activity towards human tumor cell lines, which suggests their use in developing new antimicrobial and anticancer therapies (Al-Mutairi et al., 2019).

Synthesis and Biological Activity

The synthesis processes of related compounds often yield insights into the potential biological activities of N-(adamantan-1-yl)-2-[(4-methoxy-1,3-benzothiazol-2-yl)(methyl)amino]acetamide. For example, the synthesis of adamantyl-1,3,4-thiadiazoles and their evaluation as anti-tuberculosis agents targeting specific enzymes suggest the broader applicability of adamantyl and benzothiazole derivatives in developing treatments for infectious diseases (Anusha et al., 2015).